Cas no 2402789-68-6 (rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid)

• Product Name: rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid
• CAS No: 2402789-68-6
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 6390770
• PubChem ID: 145915394
• Update Time: 2025-11-04

rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2402789-68-6
• rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid
• EN300-7472048

• Inchi： 1S/C12H18N2O4/c1-7-6-9-10(8(2)18-7)13-14(4-5-17-3)11(9)12(15)16/h7-8H,4-6H2,1-3H3,(H,15,16)/t7-,8+/m0/s1
• InChI Key： QSYJAHPYJVHFOC-JGVFFNPUSA-N
• SMILES： O1[C@H](C)C2C(=C(C(=O)O)N(CCOC)N=2)C[C@@H]1C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Additional information on rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid

Research Brief on rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid (CAS: 2402789-68-6)

The compound rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid (CAS: 2402789-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrano[3,4-c]pyrazole derivatives, which exhibit a broad spectrum of biological activities. The structural uniqueness of this compound, characterized by its pyrano-pyrazole core and methoxyethyl substituent, contributes to its ability to interact with various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme critical in the inflammatory response. The compound's IC50 value was found to be in the nanomolar range, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and metabolic stability profiles. In vitro and in vivo studies indicated that the compound maintains its structural integrity under physiological conditions, with minimal degradation observed in liver microsome assays. These findings underscore its suitability for further preclinical development.

Ongoing research is exploring the compound's potential applications beyond anti-inflammatory therapy. Preliminary data suggest that it may also modulate pathways involved in cancer progression, particularly through the inhibition of key kinases. However, these findings are still in the early stages, and additional studies are required to validate these effects and elucidate the underlying mechanisms.

In conclusion, rac-(5R,7S)-2-(2-methoxyethyl)-5,7-dimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxylic acid represents a promising candidate for drug development, with demonstrated efficacy in targeting inflammatory pathways and potential applications in oncology. Future research should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease models.